Cas no 123506-71-8 (6-Methoxy-3,5-dimethylpyridine-2-carbaldehyde)

• Product Name: 6-Methoxy-3,5-dimethylpyridine-2-carbaldehyde
• CAS No: 123506-71-8
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD18258364
• CID: 2618766
• PubChem ID: 14493535
• Update Time: 2025-07-19

6-Methoxy-3,5-dimethylpyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-3,5-dimethylpyridine-2-carbaldehyde
• Z1255438087
• 123506-71-8
• YEA50671
• EN300-214657
• 6-Methoxy-3,5-dimethyl-2-pyridinecarboxaldehyde
• DTXSID001241683

• MDL： MFCD18258364
• Inchi： 1S/C9H11NO2/c1-6-4-7(2)9(12-3)10-8(6)5-11/h4-5H,1-3H3
• InChI Key： BGWDZLFOJIYEKB-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(C)=C(C=O)N=1

Computed Properties

• Exact Mass: 165.078978594Da
• Monoisotopic Mass: 165.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2Ų

Additional information on 6-Methoxy-3,5-dimethylpyridine-2-carbaldehyde

Introduction to 6-Methoxy-3,5-dimethylpyridine-2-carbaldehyde (CAS No: 123506-71-8)

6-Methoxy-3,5-dimethylpyridine-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 123506-71-8, is a significant organic compound that has garnered attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine derivative family, characterized by a nitrogen-containing heterocyclic structure, which makes it a versatile building block in synthetic chemistry. The presence of both methoxy and dimethyl substituents, along with the aldehyde functional group at the 2-position, imparts unique reactivity and potential applications in various chemical transformations.

The aldehyde group in 6-Methoxy-3,5-dimethylpyridine-2-carbaldehyde serves as a crucial site for further functionalization, enabling the synthesis of more complex molecules. This property is particularly valuable in drug discovery and development, where aldehydes are frequently used as intermediates in the formation of pharmacophores. The dimethylpyridine core enhances the compound's stability and solubility, making it suitable for various reaction conditions. Additionally, the methoxy substituent at the 6-position can influence electronic and steric properties, affecting its interactions with biological targets.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit potential in modulating enzyme activity, receptor binding, and cellular signaling pathways. Specifically, 6-Methoxy-3,5-dimethylpyridine-2-carbaldehyde has been explored for its role in synthesizing novel therapeutic agents. Its structural features make it an attractive candidate for developing compounds with antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of 6-Methoxy-3,5-dimethylpyridine-2-carbaldehyde is its utility as a precursor in the synthesis of more complex heterocycles. Researchers have leveraged this compound to create derivatives with enhanced binding affinity and selectivity for specific biological targets. For instance, recent studies have highlighted its application in generating small-molecule inhibitors targeting protein-protein interactions relevant to neurodegenerative diseases. The ability to modify its structure allows chemists to fine-tune its pharmacological profile, making it a valuable asset in medicinal chemistry libraries.

The synthesis of 6-Methoxy-3,5-dimethylpyridine-2-carbaldehyde typically involves multi-step organic reactions starting from commercially available pyridine precursors. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that researchers can obtain high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been particularly effective in constructing the desired framework efficiently.

From a computational chemistry perspective, 6-Methoxy-3,5-dimethylpyridine-2-carbaldehyde has been subjected to molecular modeling studies to predict its interactions with biological targets. These simulations have provided insights into how modifications at different positions can influence binding affinity and selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines, allowing researchers to prioritize promising candidates before experimental validation.

The pharmaceutical industry has also recognized the potential of 6-Methoxy-3,5-dimethylpyridine-2-carbaldehyde as a scaffold for drug development. Several companies are currently investigating its derivatives as part of large-scale screening programs aimed at identifying new therapeutic entities. The compound's structural versatility allows for rapid diversification of molecular structures, enabling the exploration of multiple pharmacological pathways simultaneously.

In addition to its pharmaceutical applications, 6-Methoxy-3,5-dimethylpyridine-2-carbaldehyde finds utility in agrochemical research. Pyridine derivatives are known for their role in developing pesticides and herbicides due to their ability to interact with biological systems at low concentrations. Researchers are exploring its derivatives as potential candidates for next-generation crop protection agents that offer improved efficacy and environmental safety.

The future prospects of 6-Methoxy-3,5-dimethylpyridine-2-carbaldehyde are promising, with ongoing research expanding its applications across multiple domains. As synthetic methodologies continue to advance, access to this compound and its derivatives will likely become more efficient and cost-effective. This accessibility will further fuel innovation in pharmaceuticals and agrochemicals alike.